2-(2,4-dimethylphenoxy)-N-(2-fluoro-5-methylphenyl)acetamide

• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-(2-fluoro-5-methylphenyl)acetamide
• InChI: InChI=1S/C17H18FNO2/c1-11-5-7-16(13(3)8-11)21-10-17(20)19-15-9-12(2)4-6-14(15)18/h4-9H,10H2,1-3H3,(H,19,20)
• InChI Key: IIXIDKGZSOXYCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)C)F)C
• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol

Description

2-(2,4-dimethylphenoxy)-N-(2-fluoro-5-methylphenyl)acetamide, also known as L-796,568, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as selective estrogen receptor modulators (SERMs) and has been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-(2,4-dimethylphenoxy)-N-(2-fluoro-5-methylphenyl)acetamide involves its binding to estrogen receptors and modulating their activity. It has been shown to have a higher affinity for the estrogen receptor beta (ERβ) than for the estrogen receptor alpha (ERα), which may contribute to its tissue-specific effects.
Biochemical and Physiological Effects
2-(2,4-dimethylphenoxy)-N-(2-fluoro-5-methylphenyl)acetamide has been shown to have a range of biochemical and physiological effects, including the modulation of bone density, lipid metabolism, and cardiovascular function. It has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2,4-dimethylphenoxy)-N-(2-fluoro-5-methylphenyl)acetamide in laboratory experiments is its high affinity for estrogen receptors, which allows for precise modulation of their activity. However, one limitation is its partial agonist activity, which may make it difficult to interpret results in certain tissue types.

Future Directions

There are several potential future directions for research on 2-(2,4-dimethylphenoxy)-N-(2-fluoro-5-methylphenyl)acetamide. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential as a treatment for metabolic disorders such as diabetes and obesity. Additionally, further research is needed to fully understand the tissue-specific effects of 2-(2,4-dimethylphenoxy)-N-(2-fluoro-5-methylphenyl)acetamide and its potential for use in cancer therapy.
Conclusion
In conclusion, 2-(2,4-dimethylphenoxy)-N-(2-fluoro-5-methylphenyl)acetamide is a chemical compound with a wide range of potential therapeutic applications. Its high affinity for estrogen receptors and tissue-specific effects make it a promising candidate for further research in a variety of conditions. Further studies are needed to fully understand its mechanisms of action and potential therapeutic benefits.

Scientific Research Applications

2-(2,4-dimethylphenoxy)-N-(2-fluoro-5-methylphenyl)acetamide has been studied for its potential as a therapeutic agent in a variety of conditions, including breast cancer, osteoporosis, and cardiovascular disease. It has been shown to have a high affinity for estrogen receptors and to act as a partial agonist, which means it can both activate and inhibit the effects of estrogen depending on the tissue type.